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Abstract

Bragsinl is a potent and selective small molecule inhibitor of the ADP-ribosylation factor (Arf)
guanine nucleotide exchange factor (GEF) BRAG2. It functions as a honcompetitive inhibitor by
binding to the pleckstrin homology (PH) domain of BRAG2, thereby disrupting its interaction
with the plasma membrane and inhibiting the activation of Arf GTPases. This unique
mechanism of action makes Bragsinl a valuable tool for studying Arf signaling pathways and a
potential starting point for the development of novel therapeutics targeting diseases driven by
aberrant Arf activity, such as cancer. This guide provides a comprehensive overview of the
chemical structure, physicochemical and biological properties, and the mechanism of action of
Bragsinl, along with detailed experimental protocols for key assays.

Chemical Structure and Physicochemical Properties

Bragsinl, with the chemical name 6-methyl-5-nitro-2-(trifluoromethyl)-4H-chromen-4-one, is a
novel compound that modulates protein-membrane interactions.[1]

Chemical Structure:
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Property Value Reference

6-methyl-5-nitro-2-

IUPAC Name _
(trifluoromethyl)chromen-4-one
Molecular Formula C11HeF3NOa4 [1]
Molecular Weight 273.17 g/mol [1]
CAS Number 369631-68-5 [1]
Appearance Solid [1]
Solubility 10 mM in DMSO [1]
) -20°C for 12 months, 4°C for 6
Storage (Solid) [1]
months
) -80°C for 6 months, -20°C for 6
Storage (in Solvent) [1]
months
Purity >98% (HPLC)
Biological Target ArfGEF BRAG?2 [1]

] ] Noncompetitive inhibitor, binds
Mechanism of Action ) [1]
to PH domain

3 UM for BRAG2-mediated Arf
ICso o [1]
GTPase activation

Mechanism of Action and Signaling Pathway

Bragsinl exerts its inhibitory effect on BRAG2 through a novel, noncompetitive mechanism. It
binds to a pocket at the interface between the PH domain of BRAG2 and the lipid bilayer.[1]
This binding event does not prevent the initial membrane recruitment of BRAG2 but rather
interferes with the conformational changes required for the subsequent activation of Arf
GTPases.[1] By stabilizing a non-productive interaction of BRAG2 with the membrane,
Bragsinl effectively inhibits the guanine nucleotide exchange on Arf proteins, leading to a
disruption of downstream signaling pathways.
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Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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